Cas no 2228413-27-0 (3-bromo-2-fluorophenyl sulfamate)

• Product Name: 3-bromo-2-fluorophenyl sulfamate
• CAS No: 2228413-27-0
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 5849344
• PubChem ID: 165637477
• Update Time: 2025-10-30

3-bromo-2-fluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluorophenyl sulfamate
• 2228413-27-0
• EN300-1989455

• Inchi： 1S/C6H5BrFNO3S/c7-4-2-1-3-5(6(4)8)12-13(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： SJBVZGLBZWIPIS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)OS(N)(=O)=O

Computed Properties

• Exact Mass: 268.91575g/mol
• Monoisotopic Mass: 268.91575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-bromo-2-fluorophenyl sulfamate

3-Bromo-2-fluorophenyl sulfamate (CAS No. 2228413-27-0): A Comprehensive Overview of Its Properties and Applications

In the realm of specialty chemicals, 3-bromo-2-fluorophenyl sulfamate (CAS No. 2228413-27-0) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, exhibits distinct reactivity patterns that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of targeted therapies.

The molecular structure of 3-bromo-2-fluorophenyl sulfamate combines a sulfamate functional group with halogenated aromatic rings, offering a versatile platform for further chemical modifications. This adaptability aligns with current trends in precision medicine and green chemistry, where the demand for efficient, sustainable synthetic routes is growing. Notably, the presence of both bromine and fluorine atoms enhances the compound's ability to participate in cross-coupling reactions, a topic frequently searched in academic and industrial databases.

One of the most discussed applications of 3-bromo-2-fluorophenyl sulfamate lies in its potential role as a building block for biologically active molecules. Recent studies highlight its relevance in designing enzyme inhibitors and receptor modulators, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases. The compound's sulfamate group is particularly noteworthy, as it mimics natural substrates in metabolic pathways, a feature often leveraged in drug design.

From an industrial perspective, the synthesis and scalability of 3-bromo-2-fluorophenyl sulfamate are subjects of ongoing optimization. Innovations in catalytic processes and flow chemistry have been explored to improve yield and reduce environmental impact, reflecting broader industry shifts toward sustainable manufacturing. These advancements resonate with search trends focusing on eco-friendly synthesis and cost-effective production methods.

In addition to its pharmaceutical potential, 3-bromo-2-fluorophenyl sulfamate has sparked interest in material science. Its halogenated aromatic core contributes to thermal stability and electronic properties, making it a candidate for advanced polymers and electronic materials. This dual applicability underscores the compound's versatility, a trait highly valued in interdisciplinary research.

Safety and handling protocols for 3-bromo-2-fluorophenyl sulfamate adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its reactivity warrants careful handling, a topic frequently queried by laboratory personnel and safety officers.

In summary, 3-bromo-2-fluorophenyl sulfamate (CAS No. 2228413-27-0) represents a compelling case study in modern chemical innovation. Its structural uniqueness, coupled with emerging applications in healthcare and materials science, positions it as a compound of enduring relevance. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing scientific and industrial challenges of our time.